An In-depth Technical Guide to the Physical Properties of (S)-(+)-3,3-Dimethyl-2-butylamine
An In-depth Technical Guide to the Physical Properties of (S)-(+)-3,3-Dimethyl-2-butylamine
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the core physical properties of (S)-(+)-3,3-Dimethyl-2-butylamine, a chiral amine of significant interest in asymmetric synthesis and pharmaceutical development. The information presented herein is intended to support research and development activities by providing key data and standardized experimental methodologies.
Core Physical and Chemical Properties
(S)-(+)-3,3-Dimethyl-2-butylamine, also known as (S)-3,3-Dimethyl-2-aminobutane, is a chiral organic compound. Its enantiomeric purity and structural characteristics make it a valuable building block in the synthesis of complex molecules.[1]
Summary of Physical Properties
The quantitative physical properties of (S)-(+)-3,3-Dimethyl-2-butylamine are summarized in the table below for easy reference and comparison.
| Property | Value | Reference(s) |
| Molecular Formula | C6H15N | [2] |
| Molecular Weight | 101.19 g/mol | [2] |
| Appearance | Colorless to Almost colorless clear liquid | [3] |
| Boiling Point | 103 °C | |
| Melting Point | -4 °C | |
| Density | 0.743 g/mL at 25 °C | |
| Refractive Index | n20/D 1.413 | |
| Flash Point | 2 °C (closed cup) | |
| Solubility | Soluble in water and polar organic solvents.[3] Soluble in dilute mineral acids.[4] All amines are generally soluble in organic solvents like diethyl ether.[5] | [3][4][5] |
| pKa | 10.86 ± 0.13 (Predicted) |
Experimental Protocols for Property Determination
Accurate determination of physical properties is crucial for the characterization and application of (S)-(+)-3,3-Dimethyl-2-butylamine. The following sections detail standardized methodologies for measuring the key physical parameters.
Boiling Point Determination (Micro Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For small sample volumes, a micro-boiling point determination using a Thiele tube is a suitable method.[6]
Procedure:
-
A small sample of (S)-(+)-3,3-Dimethyl-2-butylamine (a few milliliters) is placed in a small test tube.
-
A capillary tube, sealed at one end, is inverted and placed into the test tube containing the sample.
-
The test tube is attached to a thermometer.[6]
-
The assembly is placed in a Thiele tube containing a high-boiling point oil (e.g., mineral oil or silicone oil).
-
The side arm of the Thiele tube is gently heated, leading to the circulation of the oil and uniform heating of the sample.[7]
-
As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.[6]
-
Heating is discontinued, and the apparatus is allowed to cool slowly.
-
The boiling point is the temperature at which the liquid just begins to enter the capillary tube.[6] This indicates that the vapor pressure of the sample is equal to the atmospheric pressure.
Melting Point Determination
For compounds that are solid at or near room temperature, a melting point apparatus is used. Since (S)-(+)-3,3-Dimethyl-2-butylamine has a melting point of -4 °C, a low-temperature apparatus would be required. The principle involves observing the temperature range over which the solid transitions to a liquid. A sharp melting point range (typically 0.5-1.0°C) is indicative of a pure compound.
Procedure:
-
A small, finely powdered sample of the solidified compound is packed into a capillary tube.[8]
-
The capillary tube is placed in a melting point apparatus with a calibrated thermometer or digital temperature probe.
-
The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected melting point.
-
The temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes liquid (T2) are recorded. The melting point is reported as the range T1-T2.[8]
Density Determination
The density of a liquid is its mass per unit volume. A straightforward and common method involves using a graduated cylinder and a balance.
Procedure:
-
An empty, dry graduated cylinder is weighed on an analytical balance.
-
A known volume of (S)-(+)-3,3-Dimethyl-2-butylamine (e.g., 10 mL) is added to the graduated cylinder. The volume is read from the bottom of the meniscus.
-
The graduated cylinder containing the liquid is reweighed.
-
The mass of the liquid is determined by subtracting the mass of the empty graduated cylinder.
-
The density is calculated by dividing the mass of the liquid by its volume.[9]
-
The temperature at which the measurement is performed should be recorded, as density is temperature-dependent.
Refractive Index Measurement
The refractive index is a dimensionless number that describes how light propagates through a substance. It is a characteristic property and is often used to assess purity. An Abbe refractometer is a common instrument for this measurement.[10]
Procedure:
-
The prism of the Abbe refractometer is cleaned with a suitable solvent (e.g., ethanol or acetone) and allowed to dry.
-
A few drops of (S)-(+)-3,3-Dimethyl-2-butylamine are placed on the surface of the measuring prism.
-
The prisms are closed and the light source is switched on.
-
The eyepiece is adjusted to bring the dividing line between the light and dark fields into sharp focus.
-
The refractometer is adjusted until the dividing line is centered on the crosshairs.
-
The refractive index is read from the instrument's scale.[10]
-
The temperature is controlled, typically at 20 °C, as the refractive index is temperature-sensitive.[11]
Experimental Workflow for Chiral Amine Characterization and Application
The following diagram illustrates a typical experimental workflow for the characterization and application of a chiral amine like (S)-(+)-3,3-Dimethyl-2-butylamine in the context of asymmetric synthesis.
Caption: Workflow for chiral amine characterization and use.
Safety and Handling
(S)-(+)-3,3-Dimethyl-2-butylamine is a flammable liquid and is harmful if swallowed. It causes severe skin burns and eye damage. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this compound.[3] All work should be conducted in a well-ventilated fume hood.[1] Store in a cool, dry, and well-ventilated area away from sources of ignition.[3]
References
- 1. Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
- 2. scbt.com [scbt.com]
- 3. chembk.com [chembk.com]
- 4. embibe.com [embibe.com]
- 5. moorparkcollege.edu [moorparkcollege.edu]
- 6. chem.libretexts.org [chem.libretexts.org]
- 7. uomus.edu.iq [uomus.edu.iq]
- 8. byjus.com [byjus.com]
- 9. homesciencetools.com [homesciencetools.com]
- 10. tamilnadutesthouse.com [tamilnadutesthouse.com]
- 11. knowledge.reagecon.com [knowledge.reagecon.com]
